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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B15620394

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the use of PS-1145 dihydrochloride, a potent and
selective inhibitor of IkB kinase (IKK).

PS-1145 dihydrochloride is a valuable tool for investigating the NF-kB signaling pathway,
which plays a critical role in inflammation, immunity, cell survival, and proliferation.
Dysregulation of this pathway is implicated in various diseases, including cancer and
inflammatory disorders.[1][2][3] These notes provide essential information on solubility,
preparation of solutions, and the compound's mechanism of action to facilitate its effective use
in research settings.

Physicochemical and Solubility Data

PS-1145 dihydrochloride is a yellow solid with a molecular weight of 395.67 g/mol .[4] Its
solubility is a critical factor for the design of both in vitro and in vivo experiments. The following
table summarizes the known solubility of PS-1145 dihydrochloride in common laboratory
solvents. Gentle warming and sonication can be used to facilitate dissolution.[4][5][6]
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Solvent Concentration Conditions
DMSO Soluble to 5 mM With gentle warming.[4]
With warming to ~60 °C for 2
DMSO >3 mg/mL )
minutes.[5][7]
DMSO =20 mg/mL
DMSO 50 mg/mL (154.92 mM) Sonication is recommended.[6]
Water ~10 mg/mL With warming to 60 °C.[7]
With warming to 60 °C for 5
Methanol:Water (1:1) >5 mg/mL ]
minutes.[5][7]
Ethanol 2 mg/mL (6.19 mM) Heating is recommended.[6]

Mechanism of Action: Inhibition of the NF-kB
Signaling Pathway

PS-1145 is a selective inhibitor of the kB kinase (IKK) complex, with an IC50 of 100 nM.[4] IKK
is a key upstream regulator of the NF-kB signaling cascade. In unstimulated cells, NF-kB
dimers are sequestered in the cytoplasm by inhibitor of kB (IkB) proteins. Upon stimulation by
various signals, such as inflammatory cytokines (e.g., TNF-a), the IKK complex becomes
activated and phosphorylates I1kBa.[3][8] This phosphorylation event targets IkBa for
ubiquitination and subsequent degradation by the proteasome. The degradation of IkKBa
unmasks the nuclear localization signal on NF-kB, allowing it to translocate to the nucleus and
activate the transcription of target genes involved in inflammation, cell survival, and immune
responses.[2][3] PS-1145 blocks the phosphorylation of IkBa, thereby preventing its
degradation and keeping NF-kB inactive in the cytoplasm.[4][5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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